Cas no 118993-47-8 (3,3-Dimethylpentanal)

• Product Name: 3,3-Dimethylpentanal
• CAS No: 118993-47-8
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD05149166
• CID: 2105807
• PubChem ID: 3724921
• Update Time: 2025-05-26

3,3-Dimethylpentanal Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylpentanal
• 3,3-dimethyl-valeraldehyde
• HPKCSWORDUPIJS-UHFFFAOYSA-N
• 3,3-Dimethylpentanal

• MDL： MFCD05149166
• Inchi： 1S/C7H14O/c1-4-7(2,3)5-6-8/h6H,4-5H2,1-3H3
• InChI Key： HPKCSWORDUPIJS-UHFFFAOYSA-N
• SMILES： O=CCC(C)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,3-Dimethylpentanal

Professional Introduction to Compound with CAS No. 118993-47-8 and Product Name: 3,3-Dimethylpentanal

The compound identified by the chemical abstracts service number CAS No. 118993-47-8 is a specialized organic molecule commonly referred to by the product name 3,3-Dimethylpentanal. This aldehyde derivative belongs to the class of branched-chain aldehydes, characterized by a five-carbon backbone with two methyl groups attached to the third carbon atom. The structural uniqueness of 3,3-Dimethylpentanal makes it a compound of significant interest in various scientific and industrial applications, particularly in the fields of organic synthesis, flavor and fragrance chemistry, and as an intermediate in pharmaceutical research.

3,3-Dimethylpentanal exhibits a distinct olfactory profile that is often described as fruity and slightly sweet, making it a valuable component in the formulation of synthetic aromas and perfumes. Its molecular structure allows for diverse chemical modifications, enabling its use as a precursor in the synthesis of more complex organic compounds. In recent years, researchers have been exploring the potential applications of this compound in biochemical pathways and industrial processes due to its reactivity and stability under various conditions.

One of the most compelling aspects of 3,3-Dimethylpentanal is its role in synthetic organic chemistry. The compound serves as a versatile building block for creating more intricate molecular architectures. For instance, it can be oxidized to form corresponding carboxylic acids or reduced to yield alcohols, showcasing its adaptability in chemical transformations. These properties have made 3,3-Dimethylpentanal a subject of interest in the development of novel synthetic routes and methodologies.

Recent advancements in the field of green chemistry have highlighted the importance of sustainable and efficient synthetic processes. 3,3-Dimethylpentanal has been investigated as a potential candidate in catalytic reactions that minimize waste and energy consumption. Researchers have reported promising results using enzymatic or biocatalytic approaches to convert this compound into higher-value products while adhering to environmentally friendly principles. Such innovations align with the broader goal of reducing the environmental impact of chemical manufacturing.

In addition to its synthetic utility, 3,3-Dimethylpentanal has garnered attention for its applications in pharmaceutical research. Aldehydes are well-known for their role as intermediates in drug synthesis, and 3,3-Dimethylpentanal is no exception. Studies have demonstrated its potential use in the development of novel therapeutic agents by serving as a precursor for more complex molecules. While specific applications are still under exploration, the compound's unique chemical properties suggest promising avenues for future research.

The flavor and fragrance industry has also recognized the significance of 3,3-Dimethylpentanal due to its appealing scent profile. This compound contributes to the creation of synthetic fragrances that mimic natural fruit aromas, which are highly sought after in consumer products such as cosmetics, food additives, and household goods. The ability to fine-tune olfactory characteristics makes 3,3-Dimethylpentanal an indispensable tool for perfumers and flavor chemists aiming to develop innovative scent compositions.

From an industrial perspective, CAS No. 118993-47-8 (i.e., 3,3-Dimethylpentanal) is valued for its reliability and consistency in large-scale production. Manufacturers prioritize compounds that exhibit stable properties across different conditions, ensuring consistent quality in end products. The chemical industry has invested in optimizing processes for synthesizing this compound efficiently while maintaining high purity standards.

The future prospects of 3,3-Dimethylpentanal are closely tied to ongoing research efforts aimed at expanding its applications across multiple domains. As scientists uncover new ways to leverage its unique properties, this compound is expected to play an increasingly significant role in both academic research and industrial innovation. Collaborative initiatives between chemists, biochemists, and engineers will be crucial in realizing these potential advancements.

In conclusion,CAS No. 118993-47-8, commonly known as _3_/__3_Dimethylpentanal, represents a fascinating molecule with diverse applications spanning organic synthesis, flavor, fragrance chemistry, pharmaceutical research, and industrial manufacturing processes._ Its structural versatility, olfactory characteristics, and reactivity make it a compound worthy of continued study._ As scientific understanding evolves_and new technologies emerge,_the potential uses_of this_aldehyde_derivative_will likely expand even further._